Cas no 2167925-70-2 (4-(chloromethyl)-1-methyl-3-(3-methylbutyl)-1H-pyrazole)

• Product Name: 4-(chloromethyl)-1-methyl-3-(3-methylbutyl)-1H-pyrazole
• CAS No: 2167925-70-2
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• CID: 6102047
• PubChem ID: 165524765
• Update Time: 2025-10-31

4-(chloromethyl)-1-methyl-3-(3-methylbutyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-methyl-3-(3-methylbutyl)-1H-pyrazole
• EN300-1301105
• 2167925-70-2

• Inchi： 1S/C10H17ClN2/c1-8(2)4-5-10-9(6-11)7-13(3)12-10/h7-8H,4-6H2,1-3H3
• InChI Key： KDDSNHVSAJYOLZ-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C)N=C1CCC(C)C

Computed Properties

• Exact Mass: 200.1080262g/mol
• Monoisotopic Mass: 200.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(chloromethyl)-1-methyl-3-(3-methylbutyl)-1H-pyrazole

Comprehensive Overview of 4-(chloromethyl)-1-methyl-3-(3-methylbutyl)-1H-pyrazole (CAS No. 2167925-70-2)

The chemical compound 4-(chloromethyl)-1-methyl-3-(3-methylbutyl)-1H-pyrazole (CAS No. 2167925-70-2) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group and a 3-methylbutyl side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like 4-(chloromethyl)-1-methyl-3-(3-methylbutyl)-1H-pyrazole has surged, driven by advancements in drug discovery and crop protection. Its CAS No. 2167925-70-2 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s chloromethyl functionality allows for further derivatization, enabling the creation of libraries for lead optimization—a hot topic in AI-driven drug design.

From an industrial perspective, 4-(chloromethyl)-1-methyl-3-(3-methylbutyl)-1H-pyrazole is valued for its stability and compatibility with green chemistry principles. Laboratories focusing on microwave-assisted synthesis or flow chemistry often explore this compound to reduce reaction times and waste. Additionally, its lipophilic properties make it a candidate for studies on bioavailability enhancement, a critical challenge in formulation science.

Environmental and regulatory considerations also shape the discourse around this compound. While not classified as hazardous, its chloromethyl group necessitates careful handling under Good Laboratory Practices (GLP). This aligns with broader industry shifts toward ESG (Environmental, Social, and Governance) compliance, a trending search term among chemical manufacturers and investors alike.

In summary, 4-(chloromethyl)-1-methyl-3-(3-methylbutyl)-1H-pyrazole (CAS No. 2167925-70-2) exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted utility—from medicinal chemistry to material science—ensures its continued prominence in both academic and industrial research landscapes.